An In-depth Technical Guide to the Basic Properties of (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine Hydrochloride
An In-depth Technical Guide to the Basic Properties of (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Abstract
(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine hydrochloride is a primary amine salt built upon a 3,5-disubstituted isoxazole scaffold. As with many active pharmaceutical ingredients (APIs), the basicity of the primary amine is a critical determinant of its physicochemical and pharmacokinetic properties. The hydrochloride salt form is employed to enhance aqueous solubility and improve handling characteristics. The core of its basicity lies in the lone pair of electrons on the nitrogen atom of the primary aminomethyl group. The pKa of this amine is modulated by the electronic properties of the attached isoxazole ring. This guide provides a comprehensive analysis of these basic properties, including a reasoned estimation of the compound's pKa, its pH-dependent solubility, and detailed, field-proven protocols for the experimental determination of these characteristics. Furthermore, a representative synthetic pathway and the pharmacological relevance of its basicity are discussed to provide a holistic view for drug development professionals.
Introduction: The Significance of Basicity in Drug Design
The amine functional group is one of the most common motifs found in drug molecules, primarily due to the versatile role its basicity plays in pharmacology.[1] The ability of an amine to accept a proton and exist in a cationic state governs a multitude of critical drug-like properties, including aqueous solubility, membrane permeability, target binding, and metabolic stability. The compound of interest, (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine, features a primary aliphatic amine appended to an aromatic isoxazole heterocycle.
The isoxazole ring itself is a prominent scaffold in medicinal chemistry, found in numerous approved drugs where it can act as a bioisostere for other functional groups or contribute to target binding and pharmacokinetic profile.[2][3] The formation of the hydrochloride salt is a standard pharmaceutical practice to convert a poorly soluble basic compound into a more water-soluble and stable solid form, facilitating formulation and administration.[4]
This guide will dissect the fundamental basic properties of this molecule, offering both theoretical insights and practical methodologies essential for its evaluation in a research and development setting.
Physicochemical Properties: A Focus on Basicity
The defining basic feature of (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine is the primary amine (-CH₂NH₂). The nitrogen atom's lone pair of electrons is readily available to accept a proton (H⁺), forming the corresponding ammonium cation (-CH₂NH₃⁺). The equilibrium between the neutral free base and the protonated form is quantified by the pKa value.
Chemical Structure and the Determinants of Basicity
The overall basicity is a result of the interplay between the amine itself and the electronic character of the substituent to which it is attached.
Figure 1: Structure of (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine and its protonation to form the hydrochloride salt. The basicity is centered on the primary amine.
-
Inductive Effect: The isoxazole ring is an aromatic heterocycle containing two electronegative atoms (nitrogen and oxygen). These atoms exert a net electron-withdrawing inductive effect, pulling electron density away from the aminomethyl group. This destabilizes the conjugate acid (the protonated form) and reduces the basicity of the amine compared to a simple alkylamine.
-
Aromaticity: The nitrogen lone pair is not part of the isoxazole's aromatic system, so its availability is not suppressed by resonance delocalization in the way that aniline's is. The amine is attached via a methylene (-CH₂) spacer, which insulates it somewhat from the full effect of the ring.
pKa Estimation
-
Baseline Compound - Benzylamine: Benzylamine (C₆H₅CH₂NH₂) is an excellent structural analog, featuring a primary aminomethyl group attached to an aromatic ring. The pKa of benzylamine is consistently reported as 9.33 .[1][4]
-
Influence of the Heterocycle: The isoxazole ring is generally considered more electron-withdrawing than a simple benzene ring due to the presence of the oxygen and nitrogen heteroatoms. The nitrogen atom in an isoxazole ring is very weakly basic (pKa ≈ -3.0), indicating its strong electron-withdrawing character.[5]
-
Estimated pKa: The increased electron-withdrawing nature of the 3-(3-chlorophenyl)isoxazol-5-yl group compared to a phenyl group will lower the basicity of the attached amine. Therefore, the pKa of (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine is predicted to be slightly lower than 9.33 . A reasonable estimate would fall in the range of 8.8 to 9.2 .
This estimated pKa indicates that at physiological pH (≈7.4), the compound will exist predominantly in its protonated, cationic form, which has significant implications for its solubility and biological interactions.
pH-Dependent Solubility Profile
The hydrochloride salt is expected to be freely soluble in aqueous media. However, as the pH of the solution increases and approaches the pKa of the amine, the equilibrium will shift towards the neutral, free base form. The free base, being a larger organic molecule, is expected to have significantly lower aqueous solubility. This behavior is summarized in the table below.
| Property | Predicted Characteristic | Rationale |
| Form | (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine hydrochloride | Crystalline solid, enhancing stability and handling. |
| CAS Number | 1159826-68-2[6][7] | Unique identifier for the hydrochloride salt. |
| Molecular Formula | C₁₀H₁₀Cl₂N₂O[6] | Chemical formula for the salt form. |
| Molecular Weight | 245.11 g/mol [6] | Mass of one mole of the salt. |
| Estimated pKa | 8.8 - 9.2 | Based on benzylamine (pKa 9.33) with a correction for the electron-withdrawing isoxazole ring.[1][4] |
| Solubility at pH < (pKa - 2) | High | The compound exists almost entirely (>99%) as the protonated, charged ammonium salt, which is highly polar and readily solvated by water. |
| Solubility at pH ≈ pKa | Intermediate & Highly pH-Dependent | A mixture of the salt and free base exists. Solubility will decrease sharply as the pH increases through this range. This is often the region of "falling out of solution" or precipitation. |
| Solubility at pH > (pKa + 2) | Low | The compound exists almost entirely (>99%) as the neutral free base, which is less polar and has limited aqueous solubility. |
Synthesis and Characterization
The synthesis of 3,5-disubstituted isoxazoles is a well-established field in organic chemistry.[8] A common and robust strategy involves the [3+2] cycloaddition of a nitrile oxide with an alkyne. For the target molecule, a plausible synthetic route would involve constructing the 3-aryl-5-(hydroxymethyl)isoxazole or a related precursor, followed by functional group manipulation to install the aminomethyl group.
A particularly relevant and citable method for introducing the aminomethyl group at the C-5 position is the Gabriel synthesis . This method has been successfully used to prepare 3-aminomethyl-5-arylisoxazoles from the corresponding 5-aryl-3-(chloromethyl)isoxazoles.[4] While the substitution pattern is reversed (C3 vs C5), the underlying chemical principle is directly applicable. A representative workflow would be:
-
Formation of the Isoxazole Core: Synthesis of (3-(3-chlorophenyl)isoxazol-5-yl)methanol. This can be achieved via the [3+2] cycloaddition of 3-chlorobenzonitrile oxide with propargyl alcohol.[8]
-
Halogenation: Conversion of the primary alcohol to a chloromethyl or bromomethyl group using a suitable halogenating agent (e.g., SOCl₂ or PBr₃).
-
Gabriel Synthesis: Displacement of the halide with potassium phthalimide.
-
Deprotection: Hydrolysis of the resulting phthalimide, typically with hydrazine, to release the primary amine.
-
Salt Formation: Treatment of the free base with hydrochloric acid in a suitable solvent (e.g., diethyl ether or isopropanol) to precipitate the hydrochloride salt.
Characterization of the final compound would rely on standard analytical techniques:
-
¹H and ¹³C NMR: To confirm the chemical structure, proton environments, and carbon skeleton.
-
Mass Spectrometry (MS): To verify the molecular weight of the parent ion.
-
HPLC: To determine the purity of the final compound.
-
Elemental Analysis: To confirm the elemental composition (C, H, N).
Experimental Protocols
The following sections provide detailed, step-by-step methodologies for the experimental determination of the key basic properties of the title compound. These protocols are designed to be self-validating by including calibration and control steps.
Workflow for Physicochemical Property Determination
Figure 2: A comprehensive workflow for the experimental characterization of the basic properties of a novel compound.
Protocol: pKa Determination by Potentiometric Titration
This protocol describes the determination of the acid dissociation constant (pKa) using potentiometric titration, a highly precise and standard method.[7][9]
Materials & Equipment:
-
(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine hydrochloride
-
0.1 M Standardized Hydrochloric Acid (HCl)
-
0.1 M Standardized Sodium Hydroxide (NaOH), carbonate-free
-
0.15 M Potassium Chloride (KCl) solution
-
Deionized water
-
Calibrated pH meter with a combination glass electrode
-
Magnetic stirrer and stir bar
-
50 mL burette (Class A)
-
100 mL beaker
Methodology:
-
Instrument Calibration: Calibrate the pH meter using standard aqueous buffers of pH 4.0, 7.0, and 10.0 immediately before use.
-
Analyte Preparation:
-
Accurately weigh approximately 25 mg of the hydrochloride salt and dissolve it in ~40 mL of deionized water in the 100 mL beaker.
-
Add 10 mL of 0.15 M KCl solution to maintain a constant ionic strength throughout the titration.
-
Add a magnetic stir bar.
-
-
Initial Acidification:
-
Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution.
-
While stirring gently, add 0.1 M HCl dropwise until the pH is stable at approximately 2.0. This ensures the amine is fully protonated at the start of the titration.
-
-
Titration:
-
Begin titrating the solution with the standardized 0.1 M NaOH solution from the burette.
-
Add the titrant in small increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize and record both the total volume of NaOH added and the corresponding pH.
-
As the pH begins to change more rapidly (approaching the equivalence point), reduce the increment size (e.g., 0.05 mL or dropwise) to obtain a detailed curve in this region.
-
Continue the titration until the pH reaches approximately 11.0.
-
-
Data Analysis:
-
Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate the titration curve.
-
Determine the equivalence point (Vₑ), which is the point of maximum slope on the curve. This can be found by calculating the first derivative (ΔpH/ΔV) and identifying its maximum.
-
The volume corresponding to the half-equivalence point is V₁/₂ = Vₑ / 2.
-
The pKa is equal to the pH of the solution at this half-equivalence point (V₁/₂).
-
Protocol: Kinetic Aqueous Solubility Assessment
This protocol describes a high-throughput method for determining the kinetic solubility of a compound in various pH buffers, which is highly relevant for early-stage drug discovery.
Materials & Equipment:
-
(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine hydrochloride
-
Dimethyl Sulfoxide (DMSO), anhydrous
-
Phosphate-buffered saline (PBS) at pH 5.0, 7.4, and 9.0
-
96-well microtiter plates (polypropylene for sample prep, UV-transparent for analysis if needed)
-
Multi-channel pipette
-
Plate shaker
-
Solubility filter plate (96-well, e.g., 0.45 µm PVDF)
-
HPLC-UV or UV-Vis plate reader
Methodology:
-
Stock Solution Preparation: Prepare a 10 mM stock solution of the compound in 100% DMSO.
-
Sample Preparation:
-
Add 198 µL of each pH buffer (pH 5.0, 7.4, 9.0) to triplicate wells of a 96-well polypropylene plate.
-
Using a multi-channel pipette, add 2 µL of the 10 mM DMSO stock solution to each well. This results in a final compound concentration of 100 µM with 1% DMSO.
-
-
Incubation: Seal the plate and place it on a plate shaker at room temperature (or 37°C) for 2 hours, shaking at a moderate speed (e.g., 300 rpm). This allows the system to approach equilibrium.
-
Separation of Undissolved Compound:
-
Place a 96-well solubility filter plate on top of a clean 96-well collection plate.
-
Transfer the contents from the incubation plate to the filter plate.
-
Centrifuge the stacked plates to force the solution through the filter, leaving any precipitate behind. Alternatively, use a vacuum manifold.
-
-
Quantification:
-
Analyze the clear filtrate in the collection plate.
-
Use a validated HPLC-UV method to determine the concentration of the dissolved compound in the filtrate by comparing the peak area to a standard curve prepared from the DMSO stock solution.
-
Alternatively, for a higher-throughput screen, measure the UV absorbance of the filtrate using a plate reader and calculate the concentration based on a standard curve.
-
-
Data Analysis: The calculated concentration in the filtrate for each pH buffer represents the kinetic solubility of the compound under those conditions. Report the results in µM or µg/mL.
Conclusion
The basicity of (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine hydrochloride, centered on its primary amine, is a cornerstone of its chemical identity and a powerful lever in modulating its drug-like properties. With an estimated pKa in the range of 8.8-9.2, this compound is expected to be predominantly protonated and highly soluble at physiological pH, a favorable characteristic for many drug delivery scenarios. The electron-withdrawing nature of the isoxazole ring tempers the basicity relative to simpler aryl-methanamines like benzylamine, an important consideration for optimizing target affinity and minimizing off-target effects related to high basicity. The provided experimental protocols offer robust and reproducible methods for precisely quantifying this pKa and the resulting pH-dependent solubility, generating critical data for any research or drug development program. Understanding and harnessing these fundamental basic properties are essential for advancing this and related compounds from chemical entities to potential therapeutic agents.
References
- Makarov, V. A., Riabova, O. B., Granik, V. G. (2002). Synthesis of 5-Arylisoxazole and 4,5-Dichloroisothiazole Amino-Substituted Derivatives and Their Biological Activity. Pharmaceutical Chemistry Journal, 36, 531–534.
- Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration.
- University of Maine System. (n.d.). Principles of Drug Action 1, Spring 2005, Amines.
- AxisPharm. (n.d.). Kinetic Solubility Assays Protocol.
- Drug Discovery Resources. (2022). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table.
- ChemShuttle. (n.d.). [3-(3-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride.
- ChemicalBook. (n.d.). Benzylamin | 100-46-9.
- Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. Advanced Drug Delivery Reviews, 59(7), 546-567.
- ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA).
- Enamine. (n.d.). Aqueous Solubility Assay.
- Avdeef, A., & Tsinman, O. (2006). Development of Methods for the Determination of pKa Values. Molecular Pharmaceutics, 3(5), 563-574.
- BioDuro. (n.d.). ADME Solubility Assay.
- ResearchGate. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1. [Protocol]
- ChemScene. (n.d.). 54408-35-4 | (3-Phenylisoxazol-5-yl)methanamine.
- University of Massachusetts Lowell. (n.d.). Potentiometric Titration of an Unknown Weak Acid.
- Alfa Chemistry. (n.d.). pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds.
- LibreTexts Chemistry. (2025). 24.9: Heterocyclic Amines.
- Frostburg State University Chemistry Department. (2018). Basicity of heterocycles. [Video]. YouTube.
- Aladdin Chemistry. (n.d.). (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine hydrochloride.
- Biological and Molecular Chemistry. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)
- National Institutes of Health. (n.d.). Improved synthesis of 3-aryl isoxazoles containing fused aromatic rings.
- Asian Journal of Research in Chemistry. (n.d.). Synthesis and Characterization of Novel Isoxazole derivatives.
- Baran Lab, Scripps Research. (n.d.). Essentials of Heterocyclic Chemistry-I.
- Oriental Journal of Chemistry. (n.d.). One-pot and Three-Component Synthesis of isoxazol-5(4H)-one Derivatives in the presence of Citric Acid. Retrieved from Oriental Journal of Chemistry website.
- Royal Society of Chemistry. (n.d.). Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties.
- National Center for Biotechnology Information. (n.d.). Benzylamine. PubChem Compound Summary for CID 7504.
- National Institutes of Health. (2022). 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. Molecules, 27(17), 5645.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. semanticscholar.org [semanticscholar.org]
- 3. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 5. researchgate.net [researchgate.net]
- 6. Regioselective synthesis of 3-arylamino- and 5-arylaminoisoxazoles from enaminones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. CA1218660A - Process for preparing 3-hydroxy-5-methylisoxazole - Google Patents [patents.google.com]
- 8. chemscene.com [chemscene.com]
- 9. 54408-35-4|(3-Phenylisoxazol-5-yl)methanamine|BLD Pharm [bldpharm.com]
